Cas no 859239-16-0 (3-(5-Chloro-2-thienyl)pyridine)

• Product Name: 3-(5-Chloro-2-thienyl)pyridine
• CAS No: 859239-16-0
• MF: C₉H₆ClNS
• MW: 195.668639659882
• MDL: MFCD13152431
• CID: 4717697
• PubChem ID: 49761807
• Update Time: 2025-06-11

3-(5-Chloro-2-thienyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-Chloro-2-thienyl)pyridine
• 3-(5-chlorothiophen-2-yl)pyridine
• FCH1169568

• MDL： MFCD13152431
• Inchi： 1S/C9H6ClNS/c10-9-4-3-8(12-9)7-2-1-5-11-6-7/h1-6H
• InChI Key： ICAMVATULJAWLY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=NC=CC=2)S1

Computed Properties

• Exact Mass: 194.9909481g/mol
• Monoisotopic Mass: 194.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-Chloro-2-thienyl)pyridine

3-(5-Chloro-2-thienyl)pyridine: A Comprehensive Overview

3-(5-Chloro-2-thienyl)pyridine (CAS No. 859239-16-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine and thiophene moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 3-(5-Chloro-2-thienyl)pyridine consists of a pyridine ring fused to a thiophene ring, with a chlorine atom substituting at the 5-position of the thiophene ring. This structural arrangement confers specific chemical and physical properties that are crucial for its biological activity. The compound's solubility, stability, and reactivity are influenced by these functional groups, making it an ideal candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-(5-Chloro-2-thienyl)pyridine as a lead compound in the development of novel therapeutics. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(5-Chloro-2-thienyl)pyridine has also demonstrated potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells through the modulation of specific signaling pathways. For instance, it has been shown to inhibit the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. This pathway inhibition leads to cell cycle arrest and apoptosis, thereby reducing tumor growth and metastasis.

The pharmacokinetic properties of 3-(5-Chloro-2-thienyl)pyridine have also been extensively studied. Its oral bioavailability is moderate, and it exhibits good tissue distribution, particularly in the liver and lungs. These properties are advantageous for systemic administration and target-specific delivery in therapeutic applications. Furthermore, the compound's low toxicity profile makes it suitable for long-term use in clinical settings.

In terms of synthetic chemistry, 3-(5-Chloro-2-thienyl)pyridine can be synthesized through various routes, including palladium-catalyzed cross-coupling reactions and multistep synthesis involving halogenation and cyclization steps. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols that minimize waste and reduce energy consumption.

The potential applications of 3-(5-Chloro-2-thienyl)pyridine extend beyond its direct therapeutic use. It serves as a valuable scaffold for the design and synthesis of novel derivatives with enhanced biological activities. For example, modifications at the pyridine or thiophene rings can lead to compounds with improved potency, selectivity, and pharmacokinetic profiles. These derivatives can be tailored to target specific diseases or conditions, thereby expanding the therapeutic utility of this core structure.

In conclusion, 3-(5-Chloro-2-thienyl)pyridine (CAS No. 859239-16-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further exploration in drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for innovative treatments in various medical fields.